6-Chloro-2-[[(2-fluorophenyl)methyl]thio]-4-pyrimidinamine

• Molecular Formula: C11H9ClFN3S
• Molecular Weight: 269.73 g/mol
• IUPAC Name: 6-chloro-2-[(2-fluorophenyl)methylsulfanyl]pyrimidin-4-amine
• InChI: InChI=1S/C11H9ClFN3S/c12-9-5-10(14)16-11(15-9)17-6-7-3-1-2-4-8(7)13/h1-5H,6H2,(H2,14,15,16)
• InChI Key: GOBSBYDYHYYLLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NC(=CC(=N2)Cl)N)F

Description

6-Chloro-2-[[(2-fluorophenyl)methyl]thio]-4-pyrimidinamine is a useful research compound. Its molecular formula is C11H9ClFN3S and its molecular weight is 269.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Chloro-2-[[(2-fluorophenyl)methyl]thio]-4-pyrimidinamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Chloro-2-[[(2-fluorophenyl)methyl]thio]-4-pyrimidinamine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The product of example 4, step (a) (34 g) was added to a solution of 2-picoline (20 ml) in POCl3 (150 ml) and the mixture refluxed for 24 hr. The reaction mixture was concentrated in vacuo to half its original volume and poured onto ice and then neutralized with ammonia, forming a brown gum. The aqueous phase was decanted off, and the organic residues dissolved in ethyl acetate. This solution was recombined with the aqueous phase, and refluxed for 1 hr. The organic phase was separated, evaporated, and the residue purified by silica gel chromatography, eluting with dichloromethane to afford the subtitled compound as a pale yellow solid (15.6 g).